![molecular formula C25H22BrNO4 B252902 5-bromo-1-(2,5-dimethylbenzyl)-3-[4-(2-furyl)-2-oxo-3-butenyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B252902.png)
5-bromo-1-(2,5-dimethylbenzyl)-3-[4-(2-furyl)-2-oxo-3-butenyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-bromo-1-(2,5-dimethylbenzyl)-3-[4-(2-furyl)-2-oxo-3-butenyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, commonly known as BDF-589, is a synthetic compound with potential anticancer properties. BDF-589 belongs to the family of indolyl ketones and has been found to inhibit the growth of various cancer cell lines.
Mechanism of Action
The mechanism of action of BDF-589 is not fully understood. However, it has been suggested that BDF-589 inhibits the activity of the proteasome, which is responsible for the degradation of intracellular proteins. Inhibition of the proteasome leads to the accumulation of misfolded and damaged proteins, which can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BDF-589 has been found to have several biochemical and physiological effects. It has been shown to induce the accumulation of polyubiquitinated proteins, which is indicative of proteasome inhibition. BDF-589 has also been found to activate the unfolded protein response, which is a cellular stress response that promotes cell survival. In addition, BDF-589 has been found to inhibit angiogenesis, which is the process by which new blood vessels are formed.
Advantages and Limitations for Lab Experiments
One advantage of using BDF-589 in lab experiments is its potential as an anticancer agent. BDF-589 has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further study. However, one limitation of using BDF-589 in lab experiments is its potential toxicity. BDF-589 has been found to induce cell cycle arrest and apoptosis in normal cells as well as cancer cells, which can limit its therapeutic potential.
Future Directions
There are several future directions for the study of BDF-589. One direction is to investigate the potential use of BDF-589 in combination with other anticancer agents. BDF-589 has been shown to sensitize cancer cells to radiation therapy and chemotherapy, making it a promising candidate for combination therapy. Another direction is to investigate the potential use of BDF-589 in the treatment of other diseases, such as neurodegenerative diseases. BDF-589 has been found to activate the unfolded protein response, which is a cellular stress response that promotes cell survival, making it a potential candidate for the treatment of diseases characterized by protein misfolding. Finally, further study is needed to fully understand the mechanism of action of BDF-589 and its potential as an anticancer agent.
Synthesis Methods
BDF-589 can be synthesized using a multi-step process. The first step involves the reaction of 2,5-dimethylbenzylamine with 2-furyl ketone to form an imine intermediate. The imine intermediate is then reacted with ethyl cyanoacetate to form a Michael adduct. The Michael adduct is then cyclized to form the indole ring and subsequently brominated to form BDF-589.
Scientific Research Applications
BDF-589 has been extensively studied for its potential anticancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. BDF-589 has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, BDF-589 has been found to sensitize cancer cells to radiation therapy and chemotherapy.
Properties
Molecular Formula |
C25H22BrNO4 |
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Molecular Weight |
480.3 g/mol |
IUPAC Name |
5-bromo-1-[(2,5-dimethylphenyl)methyl]-3-[(E)-4-(furan-2-yl)-2-oxobut-3-enyl]-3-hydroxyindol-2-one |
InChI |
InChI=1S/C25H22BrNO4/c1-16-5-6-17(2)18(12-16)15-27-23-10-7-19(26)13-22(23)25(30,24(27)29)14-20(28)8-9-21-4-3-11-31-21/h3-13,30H,14-15H2,1-2H3/b9-8+ |
InChI Key |
NSLNJRDOWKMWCO-CMDGGOBGSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)C)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)/C=C/C4=CC=CO4)O |
SMILES |
CC1=CC(=C(C=C1)C)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C=CC4=CC=CO4)O |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C=CC4=CC=CO4)O |
Origin of Product |
United States |
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